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Introduction
Polyploidy, the condition of having more than two sets of chromosomes, is a significant

phenomenon in plant evolution and breeding.[1] Artificially induced polyploidy can lead to

desirable traits such as larger organs (flowers, fruits, leaves), increased biomass, enhanced

production of secondary metabolites, and restored fertility in hybrids.[1][2][3] Colchicine, a toxic

alkaloid originally extracted from the autumn crocus (Colchicum autumnale), is a widely used

chemical agent for inducing polyploidy in plants.[1][2] It acts as a mitotic inhibitor by binding to

tubulin, which prevents the formation of microtubules and the subsequent segregation of

chromosomes during cell division.[1][4][5] This results in a cell with a doubled chromosome

number, a condition that can be passed on to subsequent cell generations.[4]

These application notes provide a comprehensive overview and detailed protocols for inducing

polyploidy in plants using colchicine. The information is intended for researchers in plant

science, agriculture, and drug development who are interested in leveraging polyploidy for crop

improvement and enhanced production of medicinal compounds. While the user specified (R)-
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colchicine, the available literature predominantly refers to "colchicine" without specifying the

isomer, suggesting that the racemic mixture or the most common isomer is typically used.

Data Presentation: Colchicine Treatment Parameters
for Polyploidy Induction
The effectiveness of colchicine treatment is highly dependent on the plant species, the explant

type, the concentration of colchicine, and the duration of the treatment. Higher concentrations

and longer exposure times can increase the rate of polyploidy induction but also tend to

decrease the survival rate of the treated plant material.[2][6] The following table summarizes

effective treatment parameters from various studies.
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Plant
Species

Explant
Type

Colchicine
Concentrati
on (%)

Treatment
Duration

Induction
Rate/Outco
me

Reference

Lilium regale
In vitro

plantlets
0.01% 24 hours

Highest

survival

(72%) and

effective

polyploidy

induction.

[7]

Rosa

roxburghii

Germinating

seeds
0.1% 12 hours

Optimal

condition for

inducing

polyploidy.

[8]

Dendrobium

chrysotoxum

Protocorm-

like bodies

(PLBs)

0.04% 1 day

84% survival

and 47%

tetraploid

induction.

[9]

Gossypium

herbaceum

(Cotton)

Root

meristem
0.2% - 0.4% 16 hours

High number

of tetraploid

cells.

[5]

Andrographis

paniculata

(Kalmegh)

Seedlings 0.1% 12 hours

Most

successful

induction of

polyploidy.

[10]

Dendrobium

wardianum
Protocorms

0.025% (250

µM)
12 hours

26%

induction

rate.

[6]

Dendrobium

wardianum

Protocorms in

solid medium

0.0075% (75

µM)
30 days

34% mutation

rate with

more stable

polyploids.

[6]

Neolamarckia

cadamba

Nodal

segments

0.3% 48 hours Highest

polyploidizati

[11]
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on (20%

octoploids,

6.7%

mixoploids).

Capsicum

annuum

(Katokkon

pepper)

Seeds
0.025% -

0.1%
24 hours

Produced

mixoploid

plants.

[12]

Tagetes

erecta

(African

marigold)

Nodal

segments

0.01% -

0.05%
12 hours

Effective in

inducing

polyploidy.

[13]

Experimental Protocols
Important Safety Precautions: Colchicine is highly toxic and can cause chromosomal defects.

[4] It is fatal if swallowed or inhaled and may cause genetic defects.[14] Always handle

colchicine in a fume hood, wearing appropriate personal protective equipment (PPE), including

a lab coat, nitrile or chloroprene gloves, and safety goggles.[15][16] Avoid creating dust.[17][18]

In case of contact with skin or eyes, wash immediately and thoroughly with water.[15] All waste

materials containing colchicine must be disposed of as hazardous waste according to local

regulations.[18]

Protocol 1: Seed Treatment for Polyploidy Induction
This method is one of the simplest and most effective for many plant species.[8]

Materials:

Seeds of the target plant species

Colchicine solution (e.g., 0.1% w/v in distilled water)

Beakers or flasks

Shaker (optional)
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Petri dishes with moist filter paper

Growth chamber or greenhouse

Procedure:

Prepare Colchicine Solution: In a fume hood, carefully weigh the required amount of

colchicine powder and dissolve it in distilled water to the desired concentration. For example,

to make a 0.1% solution, dissolve 100 mg of colchicine in 100 mL of distilled water.

Colchicine is light-sensitive, so protect the solution from light by wrapping the container in

aluminum foil.[4] It is also recommended to use a freshly prepared solution.[1]

Seed Soaking: Place the seeds in a beaker or flask and add the colchicine solution, ensuring

the seeds are fully submerged. The volume of the solution should be sufficient to allow for

seed swelling.

Incubation: Incubate the seeds in the colchicine solution for a predetermined duration (e.g.,

12-24 hours) at room temperature.[8] Gentle agitation on a shaker can improve the

uniformity of the treatment.

Washing: After the treatment period, carefully decant the colchicine solution into a

designated hazardous waste container. Thoroughly rinse the seeds with distilled water

several times to remove any residual colchicine.[5]

Germination: Place the washed seeds on moist filter paper in Petri dishes and allow them to

germinate in a growth chamber under appropriate light and temperature conditions.

Transplanting: Once the seedlings have developed, transfer them to soil or a suitable growth

medium and continue to grow them under optimal conditions.

Protocol 2: Seedling and Apical Meristem Treatment
This protocol is suitable for plants where seed treatment is not feasible or effective. The target

is the actively dividing cells of the apical meristem.

Materials:

Young seedlings of the target plant species
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Colchicine solution (e.g., 0.1% - 0.5% w/v in distilled water)

Cotton balls or a dropper

Growth chamber or greenhouse

Procedure:

Prepare Colchicine Solution: Prepare the colchicine solution as described in Protocol 1. The

concentration may need to be adjusted based on the plant species and its tolerance.

Application:

Droplet Method: Apply a few drops of the colchicine solution directly to the apical bud

(growing tip) of the seedling. Repeat this application daily for several consecutive days.

Cotton Ball Method: Saturate a small cotton ball with the colchicine solution and place it

over the apical meristem.[1] Keep the cotton ball moist with the solution for the desired

treatment duration (e.g., 24-72 hours).

Post-Treatment Care: After the treatment period, remove the cotton ball (if used) and rinse

the treated area gently with distilled water to remove excess colchicine.

Growth and Observation: Grow the treated plants under optimal conditions and monitor for

morphological changes indicative of polyploidy.

Protocol 3: In Vitro Polyploidy Induction
This method offers a controlled environment for inducing polyploidy in sterile plant tissues.

Materials:

In vitro plant material (e.g., nodal segments, protocorms, callus)

Sterile colchicine solution (filter-sterilized)

Sterile culture medium (liquid or semi-solid)

Laminar flow hood
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Sterile culture vessels

Procedure:

Prepare Sterile Colchicine Solution: Prepare the colchicine solution and sterilize it by passing

it through a 0.22 µm syringe filter.

Treatment:

Liquid Medium Treatment: Place the explants in a sterile flask containing liquid culture

medium supplemented with the desired concentration of colchicine. Incubate on a shaker

for the specified duration.[2]

Semi-Solid Medium Treatment: Incorporate the filter-sterilized colchicine into a semi-solid

culture medium after autoclaving and cooling. Culture the explants on this medium for the

desired treatment period.[9]

Washing and Recovery: After treatment, transfer the explants to a fresh, colchicine-free

culture medium to recover and regenerate.

Subculture and Plantlet Development: Subculture the regenerating tissues as needed to

promote shoot and root development.

Confirmation of Polyploidy
Visual changes such as larger stomata, thicker leaves, and larger flowers can be early

indicators of polyploidy.[1][2] However, for confirmation, more reliable methods are required.

Stomatal Analysis: A common indirect method involves observing the size and density of

stomata on the leaf epidermis. Polyploid plants generally have larger but fewer stomata per

unit area compared to their diploid counterparts.[1][7]

Flow Cytometry: This is a rapid and accurate method for determining the ploidy level by

measuring the DNA content of the cell nuclei.[1][2][11]

Chromosome Counting: The most definitive method is to count the chromosomes in root tip

cells or other actively dividing tissues.[1][2]
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Caption: Experimental workflow for inducing polyploidy in plants using colchicine.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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